2-Chloro-4-(2,5-dimethylanilino)pyrimidine

• Molecular Formula: C12H12ClN3
• Molecular Weight: 233.69 g/mol
• IUPAC Name: 2-chloro-N-(2,5-dimethylphenyl)pyrimidin-4-amine
• InChI: InChI=1S/C12H12ClN3/c1-8-3-4-9(2)10(7-8)15-11-5-6-14-12(13)16-11/h3-7H,1-2H3,(H,14,15,16)
• InChI Key: MBUOGHXHZMHVDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2=NC(=NC=C2)Cl

Description

2-Chloro-4-(2,5-dimethylanilino)pyrimidine is a useful research compound. Its molecular formula is C12H12ClN3 and its molecular weight is 233.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-(2,5-dimethylanilino)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-(2,5-dimethylanilino)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2,4-Dichloropyrimidine (500 mg, 3.36 mmol), 2,5-dimethylaniline (407 mg, 3.36 mmol) and triethylamine (0.51 ml, 3.69 mmol) were dissolved in EtOH (5 ml) with stirring. The reaction mixture was heated at reflux for 12 hours, cooled and evaporated onto silica (5 ml). The residue was purified by column chromatography and eluted with EtOAc (30%): isohexane to give the title product as a waxy solid on evaporation (514 mg, 66%). NMR (300 MHz): 2.1 (s, 3H), 2.27 (s, 3H), 6.42 (d. 1H), 6.99 (d, 1H), 7.08 (s, 1H). 7.18 (d, 1H), 8.03 (d, 1H), 9.45 (s, 1H); m/z: (ES+) 234.3 (MH+).